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Introduction

Proteolysis-targeting chimeras (PROTACS) represent a revolutionary therapeutic modality
designed to hijack the cell's natural protein disposal machinery to eliminate disease-causing
proteins. This technical guide provides a comprehensive overview of PROTAC EGFR
degrader 4, also known as P3, a potent and selective degrader of mutant epidermal growth
factor receptor (EGFR). EGFR is a well-validated target in oncology, particularly in non-small
cell lung cancer (NSCLC), where activating mutations drive tumor growth. However, the
emergence of drug resistance to traditional EGFR inhibitors necessitates the development of
novel therapeutic strategies like targeted protein degradation.

PROTAC EGFR degrader 4 (P3) has emerged as a promising agent that selectively induces
the degradation of specific mutant forms of EGFR while sparing the wild-type protein, a
characteristic that could translate to a wider therapeutic window and reduced side effects. This
document details the known targets, selectivity profile, and underlying mechanisms of action of
this degrader, supported by quantitative data and detailed experimental methodologies.
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Core Concepts: PROTAC Mechanism of Action

PROTACSs are heterobifunctional molecules composed of three key components: a ligand that
binds to the target protein (the "warhead"), a ligand for an E3 ubiquitin ligase, and a linker that
connects the two. By simultaneously engaging the target protein and an E3 ligase, the
PROTAC forms a ternary complex, which facilitates the transfer of ubiquitin from the E3 ligase
to the target protein. This polyubiquitination marks the target protein for degradation by the
proteasome, effectively eliminating it from the cell.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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